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Compound of Interest

Compound Name: 6-Hydroxy Albaconazole-d3

Cat. No.: B1155252 Get Quote

Executive Summary & Operational Context
6-Hydroxy Albaconazole-d3 is a deuterated primary metabolite of the triazole antifungal

Albaconazole.[1][2][3] In drug development and bioanalysis, it serves as a high-value internal

standard (IS) for LC-MS/MS quantification.[1][2][3]

Critical Safety Distinction: While deuterium (d3) is a stable isotope and non-radioactive, this

substance must be handled with the same high-level containment protocols as the parent

pharmacophore.[2][3] The introduction of the hydroxyl group increases polarity but does not

negate the potent biological activity of the triazole moiety.

Disposal Philosophy: The disposal strategy rests on two pillars:

Biological Containment: Preventing environmental release of potent antifungal agents

(prevention of resistance).[3]

Chemical Destruction: Ensuring complete thermal decomposition of the halogenated

(fluorine/chlorine) and triazole rings.

Hazard Identification & Risk Profile
Before disposal, the waste generator must characterize the material. As a research standard,

specific toxicological data for the metabolite may be sparse. Therefore, we apply the

Precautionary Principle, adopting the hazard profile of the parent compound (Albaconazole).[3]
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Table 1: Conservative Hazard Classification (GHS)

Hazard Class Category Hazard Statement
Operational
Implication

Acute Toxicity Cat 4 (Oral)
H302: Harmful if

swallowed

Zero-tolerance for

dust generation during

waste transfer.[1][2][3]

Reproductive Tox Cat 1B/2

H360: May damage

fertility or the unborn

child

Double-bagging

required; pregnant

personnel should

avoid handling waste.

[1][2][3]

Aquatic Toxicity Cat 1

H410: Very toxic to

aquatic life with long

lasting effects

Strict Prohibition:

Never dispose of

down the sink.

Target Organ Cat 2

H373: May cause

damage to organs

(Liver)

Segregate from

general trash to

prevent downstream

exposure.[2][3]

Pre-Disposal: Segregation & Packaging
Effective disposal begins at the bench. You must segregate this material from incompatible

streams to prevent the formation of toxic byproducts during incineration.

A. Waste Stream Classification[3]
Correct Stream:Halogenated Organic Waste.[3]

Reasoning: The molecule contains Chlorine and Fluorine. Incineration of halogenated

compounds requires specific scrubbers to neutralize acid gases (HCl, HF).[3]

Incorrect Stream: General Non-Halogenated Solvents.[3]
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Risk:[4][5] Mixing fluorinated compounds into non-halogenated streams can damage

standard incinerators and violate emissions permits.[3]

Incorrect Stream: Radioactive Waste.[3]

Clarification: Deuterium is stable.[2][3] Do not burden radioactive waste streams with

chemical toxins.[3]

B. Packaging Protocol
Primary Containment:

Solids: Place the original vial (even if empty) into a clear, sealable polyethylene bag (4 mil

thickness).

Solutions (LC-MS Waste): Collect in High-Density Polyethylene (HDPE) or Glass carboys.

[1][2][3] Avoid metal containers due to potential acidity of mixed mobile phases.

Secondary Containment:

Place the sealed primary bag/container into the lab’s designated "Solid Toxic" or "Liquid

Halogenated" waste drum.

Disposal Workflow
The following diagram outlines the decision logic and physical flow of the material from the

bench to final destruction.
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Figure 1: Cradle-to-grave workflow ensuring segregation of halogenated waste and thermal

destruction.[1][2][3]

Detailed Step-by-Step Procedure
Step 1: Labeling (The "Chain of Custody")
Before moving waste to storage, affix a hazardous waste label containing:

Chemical Name: Write fully: "6-Hydroxy Albaconazole-d3 (Triazole Antifungal)". Do not use

abbreviations like "6-OH-Alb".

Constituents: List "Acetonitrile/Methanol" if in solution.

Hazard Checkboxes: Check "Toxic" and "Irritant".[3]

Step 2: Deactivation (Spill Scenario Only)
Routine chemical deactivation at the bench is not recommended due to the stability of the

triazole ring. However, in the event of a spill:

Isolate: Evacuate the immediate area.

PPE: Don double nitrile gloves, safety goggles, and a Tyvek lab coat.

Absorb:

Liquids: Cover with a universal absorbent pad.[3]

Solids: Cover with a wet paper towel (to prevent dust) then wipe up.[2][3]

Clean: Wash the surface with a 10% bleach solution (Sodium Hypochlorite).[3] The oxidative

action helps degrade the azole structure locally before final cleaning with water.

Dispose: All cleanup materials go into the "Solid Toxic" waste stream.

Step 3: Final Destruction (Vendor Specification)
Ensure your waste disposal contractor (e.g., Veolia, Clean Harbors, Stericycle) utilizes High-

Temperature Incineration.[1][2][3]
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Why? Triazoles are thermally stable.[2][3] Low-temperature autoclaving is insufficient to

break the chemical bonds.[1][2][3]

Requirement: The incinerator must operate >1100°C with a residence time of >2 seconds to

ensure complete mineralization of the fluorinated phenyl group and the triazole ring [1].

Regulatory Compliance (US/EU Context)
United States (RCRA):

Status: Not a P-listed or U-listed waste by specific name.

Classification: Unless it exhibits ignitability (D001), it is classified as a Non-Regulated

Federal Waste but must be managed as Toxic under the generator's "Duty of Care."

Best Practice: Many institutions manage all APIs (Active Pharmaceutical Ingredients) as

compatible with RCRA Hazardous Waste to avoid liability.[2][3]

European Union (EWC):

Waste Code: Assign 18 01 08* (Cytotoxic and cytostatic medicines) or 16 05 06* (Laboratory

chemicals consisting of or containing hazardous substances).[2][3]

Directive: Must adhere to Directive 2008/98/EC on waste hierarchy [2].[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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